Cas no 71418-44-5 (Bromobimane)

• Product Name: Bromobimane
• CAS No: 71418-44-5
• Molecular Formula: C₁₀H₁₁BrN₂O₂
• Molecular Weight: 271.1105
• MDL: MFCD00036951
• CID: 569440
• PubChem ID: 24891769

Bromobimane Properties

Names and Identifiers

• 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione,3-(bromomethyl)-2,5,6-trimethyl-
• mBBr [Monobromobimane]
• Bromobimane
• Monobromobimane
• 3-(Bromomethyl)-2,5,6-trimethylpyrazolo[1,2-a]pyrazole-1,7-dione
• mBBr [Monobromobimane]
• MBBR
• Bimane monobromide
• V23UK0CYXL
• THIOLYTE® MB Reagent
• Thiolyte MB
• 3-(bromomethyl)-2,5,6-trimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
• THIOLYTE® Monobromobimane Reagent, Fluorescent Labeling Compound
• 3-(Bromomethyl)-2,5,6-trimethyl-1H,7H-pyrazolo(1,2-a)pyrazole-1,7-dione
• monobromo-bimane
• Bromobimane, >=97%
• Epitope ID:153547
• 9,methyl)(methyl,methyl)bimane
• CT
• AHEWZZJEDQVLOP-UHFFFAOYSA-N
• D89056
• Bromobimane, BioReagent, suitable for fluorescence, >=95% (HPCE)
• SCHEMBL152679
• HY-100041
• AS-56313
• NSC-608544
• 71418-44-5
• CHEBI:62825
• CS-7526
• CHEMBL1649730
• UNII-V23UK0CYXL
• 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione, 3-(bromomethyl)-2,5,6-trimethyl-
• B4220
• NS00120077
• FT-0628974
• DTXSID70221609
• Q4973726
• 7-(bromomethyl)-1,2,6-trimethylpyrazolo[1,2-a]pyrazole-3,5-dione
• NSC608544
• MFCD00036951
• AKOS030242700
• ThiolyteA MB reagent
• 3-(bromomethyl)-2,5,6-trimethyl-1H,7H-(1,2)diazolo(1,2-a)pyrazole-1,7-dione
• DTXCID50144100
• 3-(bromomethyl)-2,5,6-trimethyl-1H,7H-[1,2]diazolo[1,2-a]pyrazole-1,7-dione
• 9,10-Dioxa-syn-(bromomethyl,methyl)(methyl,methyl)bimane

• MDL： MFCD00036951
• InChIKey： AHEWZZJEDQVLOP-UHFFFAOYSA-N
• Inchi： 1S/C10H11BrN2O2/c1-5-7(3)12-8(4-11)6(2)10(15)13(12)9(5)14/h4H2,1-3H3
• SMILES： BrC([H])([H])C1=C(C([H])([H])[H])C(N2C(C(C([H])([H])[H])=C(C([H])([H])[H])N21)=O)=O

Computed Properties

• Exact Mass: 270.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270
• Heavy Atom Count: 15
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 40.6

Experimental Properties

• LogP: 1.01710
• PSA: 42.96000
• Refractive Index: 1.64
• Boiling Point: 327.8° C
• Melting Point: 159.0 to 163.0 deg-C
• Flash Point: 152.1±28.4 °C
• Solubility: DMF: soluble
• Color/Form: No data available
• Stability/Shelf Life: Light Sensitive
• λmax: 395(H2O)(lit.)
• Density: 1.7000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrazoles